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(2S)-2-[[4-[[4-oxo-2-(trifluoromethyl)-1H-quinazolin-6-yl]methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid (2S)-2-[[4-[[4-oxo-2-(trifluoromethyl)-1H-quinazolin-6-yl]methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
Brand Name: Vulcanchem
CAS No.: 112887-78-2
VCID: VC20820213
InChI: InChI=1S/C25H21F3N4O6/c1-2-11-32(13-14-3-8-18-17(12-14)22(36)31-24(30-18)25(26,27)28)16-6-4-15(5-7-16)21(35)29-19(23(37)38)9-10-20(33)34/h1,3-8,12,19H,9-11,13H2,(H,29,35)(H,33,34)(H,37,38)(H,30,31,36)/t19-/m0/s1
SMILES: C#CCN(CC1=CC2=C(C=C1)N=C(NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula: C25H21F3N4O6
Molecular Weight: 530.5 g/mol

(2S)-2-[[4-[[4-oxo-2-(trifluoromethyl)-1H-quinazolin-6-yl]methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid

CAS No.: 112887-78-2

Cat. No.: VC20820213

Molecular Formula: C25H21F3N4O6

Molecular Weight: 530.5 g/mol

* For research use only. Not for human or veterinary use.

(2S)-2-[[4-[[4-oxo-2-(trifluoromethyl)-1H-quinazolin-6-yl]methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid - 112887-78-2

Specification

CAS No. 112887-78-2
Molecular Formula C25H21F3N4O6
Molecular Weight 530.5 g/mol
IUPAC Name (2S)-2-[[4-[[4-oxo-2-(trifluoromethyl)-3H-quinazolin-6-yl]methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C25H21F3N4O6/c1-2-11-32(13-14-3-8-18-17(12-14)22(36)31-24(30-18)25(26,27)28)16-6-4-15(5-7-16)21(35)29-19(23(37)38)9-10-20(33)34/h1,3-8,12,19H,9-11,13H2,(H,29,35)(H,33,34)(H,37,38)(H,30,31,36)/t19-/m0/s1
Standard InChI Key JAIAMKVLKOZGKS-IBGZPJMESA-N
Isomeric SMILES C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O
SMILES C#CCN(CC1=CC2=C(C=C1)N=C(NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Canonical SMILES C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)C(F)(F)F)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O

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